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Compound of Interest

Compound Name:
2-Amino-5-bromophenol

hydrochloride

Cat. No.: B1505894 Get Quote

An In-depth Technical Guide to 2-Amino-5-
bromophenol Hydrochloride
This technical guide provides a comprehensive overview of the physical, chemical, and reactive

properties of 2-Amino-5-bromophenol hydrochloride. It is intended for researchers,

scientists, and professionals in the field of drug development and organic synthesis. This

document details the compound's characteristics, experimental protocols for its synthesis, and

its applications, presenting quantitative data in structured tables and illustrating key processes

with diagrams.

Core Properties and Identification
2-Amino-5-bromophenol hydrochloride (CAS No: 858014-02-5) is a halogenated aromatic

compound that serves as a versatile intermediate in the synthesis of a wide range of organic

molecules, including pharmaceuticals, agrochemicals, and dyes.[1][2] The presence of an

amino group, a hydroxyl group, and a bromine atom on the phenol ring makes it a valuable

building block for creating complex molecular architectures.[2] The hydrochloride salt form

enhances the compound's stability and handling characteristics.[1]
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The fundamental identifying and physical characteristics of 2-Amino-5-bromophenol
hydrochloride and its free base form, 2-Amino-5-bromophenol, are summarized below.

Property Value Source

CAS Number 858014-02-5 [1][3][4]

Molecular Formula C6H7BrClNO [1][3][4]

Molecular Weight 224.48 g/mol [3][4]

Appearance White to light yellow solid [5]

Table 1: General Properties of 2-Amino-5-bromophenol Hydrochloride

Property Value Notes Source

Melting Point 146-147 °C
For the free base

form.
[5][6][7]

125-127 °C

For the recrystallized

free base (with

decomposition).

[8][9]

Boiling Point 265.0 ± 25.0 °C
Predicted for the free

base form.
[6][7]

Density 1.768 ± 0.06 g/cm³
Predicted for the free

base form.
[6][7]

Flash Point 114.1 ± 23.2 °C
For the free base

form.
[5]

Storage

Room temperature,

under inert

atmosphere (Nitrogen

or Argon), keep in

dark place.

[10][11]

Table 2: Physical Properties of 2-Amino-5-bromophenol (Free Base)
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Spectroscopic Data
Structural confirmation of the free base, 2-Amino-5-bromophenol, has been reported using

NMR and IR spectroscopy.

Spectroscopy Data Source

¹H NMR (500 MHz, CD₃CN)

δ 7.08 (bs, 1H), 6.82 (d, 1H,

J=2Hz), 6.78 (dd, 1H,

J=8.2Hz), 6.56 (d, 1H, J=8Hz),

4.03 (bs, 2H)

[8]

IR (KBr)

3496 (wide), 3377, 3298,

1598, 1502, 1431, 1269, 1210,

916, 877 cm⁻¹

[8]

Table 3: Spectroscopic Data for 2-Amino-5-bromophenol

Synthesis and Purification Protocols
The hydrochloride salt is typically prepared by treating the free base, 2-Amino-5-bromophenol,

with hydrochloric acid. A common synthetic route to the free base starts from 5-bromo-2-

nitrophenol.

Synthesis of 2-Amino-5-bromophenol from 5-bromo-2-
nitrophenol
This protocol outlines the reduction of a nitrophenol to an aminophenol.

Materials:

5-bromo-2-nitrophenol

0.5% aqueous sodium hydroxide solution

Sodium bisulfite (85% pure)

Dilute hydrochloric acid
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Diethyl ether

Anhydrous sodium sulfate

Procedure:

Dissolve 5-bromo-2-nitrophenol (1.0 eq) in a 0.5% aqueous sodium hydroxide solution. Stir

until complete dissolution.[8][9]

Add sodium bisulfite (approx. 7.3 eq) to the solution and stir the reaction mixture at room

temperature for 15 minutes.[8][9]

Upon reaction completion, slowly acidify the mixture with dilute hydrochloric acid to a pH of

5.[8][9]

Extract the product with diethyl ether (3 portions).[8][9]

Combine the organic phases and dry over anhydrous sodium sulfate.[8][9]

Concentrate the organic phase under reduced pressure to yield the crude product.[8][9]

Purification
The crude 2-Amino-5-bromophenol can be purified by recrystallization.

Procedure:

Recrystallize the crude product from a mixed solvent system of ether/hexane to obtain the

pure 2-Amino-5-bromophenol.[8][9]

Preparation of the Hydrochloride Salt
The aminophenol is converted to its hydrochloride salt to improve stability.

Procedure:

Dissolve the purified 2-Amino-5-bromophenol in a suitable solvent (e.g., ethanol).

Add a stoichiometric amount of concentrated hydrochloric acid while stirring.
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The hydrochloride salt will precipitate out of the solution.

Isolate the precipitate by filtration, wash with a cold solvent, and dry under vacuum.

Starting Materials

Reaction & Workup Product & Purification5-bromo-2-nitrophenol

Reduction Reaction
(RT, 15 min)NaOH (aq)

Sodium Bisulfite

Acidify to pH 5
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Drying
(Na2SO4) Crude Product Recrystallization

(Ether/Hexane) Pure 2-Amino-5-bromophenol 2-Amino-5-bromophenol
Hydrochloride

 + HCl 
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Synthesis workflow for 2-Amino-5-bromophenol hydrochloride.

Chemical Reactivity and Applications
The utility of 2-Amino-5-bromophenol hydrochloride in custom synthesis arises from the

distinct reactivity of its functional groups.[12]

Amino Group (-NH₂): This primary amine can undergo a variety of transformations, including

acylation, alkylation, and condensation reactions. It is a key functional group for the

formation of heterocyclic systems, which are prevalent in biologically active molecules.[12]

Aromatic primary amines also undergo diazotization when treated with nitrous acid at low

temperatures to form diazonium salts, which are versatile synthetic intermediates.[13]

Bromine Atom (-Br): As a halogen, bromine is an excellent leaving group and is well-suited

for palladium-catalyzed cross-coupling reactions.[12] Techniques such as Suzuki-Miyaura

coupling, Heck reaction, and Buchwald-Hartwig amination enable the formation of new

carbon-carbon or carbon-nitrogen bonds, allowing for the construction of larger, more

complex molecular frameworks.[1][12]

Hydroxyl Group (-OH): The phenolic hydroxyl group can be alkylated or acylated to form

ethers and esters, respectively. Its acidity and nucleophilicity are important considerations in

synthetic design.
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This trifunctional nature makes the compound a key intermediate in the development of

pharmaceuticals, agrochemicals, and materials science.[12] It has also been used as a

chemical substrate in biological research to study intracellular calcium levels and the activity of

microperoxidases.[14]
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2-Amino-5-bromophenol
Core Structure
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Key reactive sites and associated chemical transformations.

Safety and Handling
The free base, 2-Amino-5-bromophenol, is classified as harmful and an irritant. Users should

consult the Safety Data Sheet (SDS) before handling.

Signal Word: Warning[10][15]

Hazard Statements:

H302: Harmful if swallowed.[10][15]

H315: Causes skin irritation.[10][15]

H319: Causes serious eye irritation.[10][15]

H332: Harmful if inhaled.[10]
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H335: May cause respiratory irritation.[10][15]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

P280: Wear protective gloves/eye protection/face protection.[10]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Proper personal protective equipment (PPE), including gloves, safety glasses, and a lab coat,

should be worn at all times when handling this chemical. Work should be conducted in a well-

ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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